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Compound of Interest

Compound Name: TVB-2640

Cat. No.: B1150167 Get Quote

Introduction
TVB-2640, also known as Denifanstat, is a potent and selective, orally bioavailable inhibitor of

Fatty Acid Synthase (FASN).[1][2][3] FASN is a key enzyme in the de novo lipogenesis

pathway, responsible for the synthesis of palmitate.[1] This pathway is often upregulated in

various cancer cells to meet the high demand for lipids required for membrane synthesis,

energy storage, and signaling molecule production.[1] Inhibition of FASN by TVB-2640 disrupts

these processes, leading to reduced tumor cell proliferation and induction of apoptosis.[1]

These application notes provide detailed protocols for the solubilization and preparation of

TVB-2640 for use in cell culture experiments, enabling researchers to investigate its effects on

various cell lines.

Mechanism of Action
TVB-2640 exerts its biological effects by binding to and inhibiting the activity of the FASN

enzyme.[1] This blockade prevents the synthesis of palmitate, a precursor for more complex

fatty acids and lipids.[1] The dependency of many cancer cells on de novo lipogenesis makes

FASN an attractive therapeutic target.[4] The inhibition of FASN by TVB-2640 has been shown

to impact several downstream signaling pathways, including the PI3K/Akt/mTOR pathway,

which is crucial for cell growth and survival.[4]
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The solubility of TVB-2640 in various solvents is a critical factor for its preparation for in vitro

studies. The following table summarizes the available quantitative data on its solubility.

Solvent Concentration Notes Source

Dimethyl Sulfoxide

(DMSO)
88 mg/mL (200.2 mM)

Use fresh DMSO as

moisture can reduce

solubility.

[2]

Dimethyl Sulfoxide

(DMSO)
90 mg/mL At 25°C. [5]

Dimethyl Sulfoxide

(DMSO)

>500 mM (>220

mg/mL)

High solubility

reported.
[3]

In Vitro Activity
Parameter Value Cell Line/Context Source

IC₅₀ 0.052 µM (52 nM) FASN inhibition [3]

EC₅₀ 0.072 µM (72 nM) Cellular activity [5]

EC₅₀ ~50 nM Cellular activity [6]

Experimental Protocols
Preparation of TVB-2640 Stock Solution for Cell Culture
This protocol describes the preparation of a high-concentration stock solution of TVB-2640 in

DMSO, which can then be diluted to the desired final concentration in cell culture media.

Materials:

TVB-2640 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)
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Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:

Weighing the Compound: Accurately weigh the desired amount of TVB-2640 powder in a

sterile microcentrifuge tube. Perform this step in a chemical fume hood or a designated

powder handling enclosure.

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the TVB-2640
powder to achieve a high-concentration stock solution (e.g., 10 mM, 20 mM, or higher, based

on the solubility data). It is recommended to use fresh DMSO to ensure maximum solubility.

[2]

Vortexing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: To ensure the sterility of the stock solution for cell culture use, filter it through a

sterile 0.22 µm syringe filter into a new sterile tube. This step is crucial to prevent microbial

contamination of cell cultures.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller volumes in sterile

polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage. When stored at -20°C, the solution is stable for at least one

year; at -80°C, it is stable for up to two years.[1]

Preparation of Working Solutions and Treatment of Cells
This protocol outlines the dilution of the TVB-2640 stock solution into cell culture medium to

prepare working solutions for treating cells.

Materials:

Prepared sterile TVB-2640 stock solution in DMSO
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Complete cell culture medium appropriate for the cell line being used

Sterile serological pipettes and micropipettes with filtered tips

Cell cultures to be treated

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the TVB-2640 stock solution at room

temperature.

Serial Dilution (if necessary): Depending on the final desired concentration, it may be

necessary to perform an intermediate dilution of the stock solution in sterile cell culture

medium or a sterile balanced salt solution (e.g., PBS).

Preparation of Final Working Solution: Directly add the required volume of the TVB-2640
stock solution (or intermediate dilution) to the pre-warmed complete cell culture medium to

achieve the desired final concentration for your experiment.

Important: Ensure that the final concentration of DMSO in the cell culture medium is kept

to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells. It is

recommended to run a vehicle control (medium with the same final concentration of

DMSO) in all experiments.

Treatment of Cells: Remove the existing medium from the cell culture plates and replace it

with the medium containing the desired concentration of TVB-2640.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).
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Caption: Workflow for the preparation of TVB-2640 solutions for cell culture experiments.
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FASN Signaling Pathway and Inhibition by TVB-2640
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Caption: Simplified signaling pathway showing FASN regulation and the point of inhibition by

TVB-2640.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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